Cas no 899735-12-7 (N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide)

• Product Name: N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide
• CAS No: 899735-12-7
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 5485854
• Update Time: 2025-06-09

N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide

• Inchi： 1S/C21H18N2O3S/c1-14-10-11-16(25-2)18-19(14)27-21(22-18)23(13-15-7-4-3-5-8-15)20(24)17-9-6-12-26-17/h3-12H,13H2,1-2H3
• InChI Key： RGNXXJOIZHIMOP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(CC1=CC=CC=C1)C1=NC2=C(OC)C=CC(C)=C2S1)=O

Additional information on N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide

Introduction to N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide (CAS No. 899735-12-7)

N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 899735-12-7, represents a unique structural motif that combines a benzothiazole core with a furan moiety, both of which are known for their diverse biological activities. The presence of a benzyl group and specific substitution patterns on the benzothiazole ring further enhances its potential as a pharmacophore in drug discovery.

The structural framework of this compound is characterized by a fused heterocyclic system, which includes a benzene ring linked to a sulfur-containing five-membered ring. The benzothiazole moiety is particularly noteworthy due to its role in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The substitution pattern at the 4-position with an 4-methoxy group and the 7-position with a 7-methyl group introduces specific electronic and steric properties that can influence the compound's interactions with biological targets.

The carboxamide functional group at the 2-position of the furan ring adds another layer of complexity to this molecule. Carboxamides are well-known for their ability to form hydrogen bonds, which can be crucial for binding to biological receptors. The combination of these structural features makes N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development. The benzothiazole-furan hybrid structure has been explored in various contexts, including the design of novel antifungal and anti-inflammatory agents. For instance, studies have demonstrated that such hybrids can exhibit potent activity against certain fungal pathogens by interfering with their cellular processes. This has spurred further research into optimizing these structures for improved efficacy and selectivity.

The role of substituents in modulating the biological activity of heterocyclic compounds cannot be overstated. In the case of N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide, the methoxy group at the 4-position of the benzothiazole ring is believed to enhance solubility while maintaining bioactivity. Similarly, the methyl group at the 7-position may contribute to steric hindrance, which can influence binding affinity to biological targets. These subtle modifications highlight the importance of structure-activity relationships (SAR) in drug design.

Advances in synthetic methodologies have also played a crucial role in facilitating the exploration of such complex molecules. Modern techniques in organic synthesis allow for efficient construction of intricate heterocyclic systems, enabling chemists to access novel derivatives with tailored properties. The synthesis of N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide exemplifies these capabilities, showcasing how sophisticated synthetic strategies can be employed to create structurally diverse and biologically relevant compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its utility in agrochemicals and material science, where its unique structural features may offer advantages in crop protection or functional materials. For example, derivatives of this class have shown promise as intermediates in the synthesis of novel pesticides due to their ability to interact with biological targets in plants and pests.

The investigation into N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide also aligns with broader trends in green chemistry and sustainable drug development. By designing molecules that are both effective and environmentally friendly, researchers aim to minimize the ecological impact of pharmaceuticals throughout their lifecycle. This includes considerations such as biodegradability and reduced toxicity profile, which are becoming increasingly important criteria in drug discovery.

In conclusion, N-benzyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of heterocyclic moieties and functional groups makes it a valuable scaffold for further exploration in medicinal chemistry and related fields. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a topic of significant interest for years to come.